Cas no 72424-02-3 (Phenol, 3-tridecyl-)

• Product name: Phenol, 3-tridecyl-
• CAS No: 72424-02-3
• MF: C₁₉H₃₂O
• MW: 276.456786155701
• CID: 573664
• PubChem ID: 155892

Phenol, 3-tridecyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-tridecyl-
• 3-tridecylphenol
• DTXSID50222715
• LMPK15010003
• IFGRPNIAGKTMCH-UHFFFAOYSA-N
• NS00094723
• m-tridecylphenol
• BDBM50259929
• 72424-02-3
• Cardanol C13:0
• CHEMBL448270
• EX-A6677
• CHEBI:186150
• SCHEMBL6557699
• 3-tridecyl phenol

• Inchi： InChI=1S/C19H32O/c1-2-3-4-5-6-7-8-9-10-11-12-14-18-15-13-16-19(20)17-18/h13,15-17,20H,2-12,14H2,1H3
• InChI Key： IFGRPNIAGKTMCH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC1=CC(=CC=C1)O

Computed Properties

• Exact Mass: 276.24546
• Monoisotopic Mass: 276.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.914
• Boiling Point: 392.3°C at 760 mmHg
• Flash Point: 227.2°C
• Refractive Index: 1.498
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids